Cas no 503-09-3 (epifluorohydrin)

Epifluorohydrin (EFH) is a fluorinated epoxide compound with the molecular formula C₃H₅FO. It is a versatile intermediate in organic synthesis, particularly valued for its ability to introduce fluorine-containing functional groups into target molecules. EFH exhibits high reactivity due to its strained epoxide ring, enabling efficient ring-opening reactions with nucleophiles such as amines, alcohols, and thiols. This property makes it useful in the production of fluorinated polymers, pharmaceuticals, and agrochemicals. Its stability under controlled conditions and selective reactivity contribute to its utility in fine chemical synthesis. Proper handling is essential due to its potential toxicity and flammability. EFH is typically stored under inert conditions to prevent polymerization or degradation.
epifluorohydrin structure
epifluorohydrin structure
Product Name:epifluorohydrin
CAS No:503-09-3
MF:C3H5FO
MW:76.0696046352386
MDL:MFCD00005131
CID:37844
PubChem ID:10418
Update Time:2025-06-08

epifluorohydrin Chemical and Physical Properties

Names and Identifiers

    • epifluorohydrin
    • 1,2-Epoxy-3-fluoropropane
    • epifluorohydrine
    • ALPHA-Epifluorhydrin
    • 2-(Fluoromethyl)oxirane
    • (+/-)-epifluorohydrin
    • 1,2-epoxy-3-fluoro-propane
    • 1,2-Epoxy-3-fluor-propan
    • 3-Fluoro-1,2-propenoxide
    • Epifluorhydrine
    • FLUOROMETHYLOXIRAN
    • fluoromethyl-oxirane
    • EINECS 207-960-1
    • 2-fluoromethyl-oxirane
    • 503-09-3
    • MFCD00005131
    • Propane, 1,2-epoxy-3-fluoro-
    • Oxirane, (fluoromethyl)-
    • Epifluorohydrin, 98%
    • DTXSID4025244
    • CS-0238445
    • GEO-01282
    • 3-Fluoropropene-1,2-oxide
    • Q27251088
    • 0ZZ4ROH5IL
    • UNII-0ZZ4ROH5IL
    • oxirane, 2-(fluoromethyl)-
    • FLUOROMETHYLOXIRANE
    • 2-(Fluoromethyl)oxirane #
    • (Fluoromethyl)oxirane
    • Propane,2-epoxy-3-fluoro-
    • NSC21303
    • EN300-195514
    • 3-FLUOROPROPYLENE OXIDE
    • 5-17-01-00019 (Beilstein Handbook Reference)
    • AT22387
    • NS00042658
    • CCRIS 6034
    • NSC 21303
    • WLN: T3OTJ B1F
    • BRN 0102460
    • AKOS005259611
    • J1.567I
    • FT-0622149
    • PS-10259
    • NSC-88608
    • OXIRANE, (FLUOROMETHYL)-, (+/-)-
    • NSC88608
    • NSC-21303
    • ALBB-023708
    • BBL101624
    • STL555420
    • 3-FLUOROPROPENE 1,2-OXIDE
    • DTXCID705244
    • 1-fluoro-2,3-epoxypropane
    • Oxirane, (fluoromethyl)-(9CI)
    • 207-960-1
    • MDL: MFCD00005131
    • Inchi: 1S/C3H5FO/c4-1-3-2-5-3/h3H,1-2H2
    • InChI Key: OIFAHDAXIUURLN-UHFFFAOYSA-N
    • SMILES: FCC1CO1

Computed Properties

  • Exact Mass: 76.03240
  • Monoisotopic Mass: 76.032443
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 37.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 1.067 g/mL at 25 °C(lit.)
  • Boiling Point: 85-86 °C(lit.)
  • Flash Point: Fahrenheit: 39.2 ° f
    Celsius: 4 ° c
  • Refractive Index: n20/D 1.368(lit.)
  • PSA: 12.53000
  • LogP: 0.35470
  • Solubility: Not determined

epifluorohydrin Security Information

epifluorohydrin Customs Data

  • HS CODE:2910900090
  • Customs Data:

    China Customs Code:

    2910900090

    Overview:

    2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

epifluorohydrin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E586550-1g
Epifluorohydrin
503-09-3
1g
$121.00 2023-05-18
TRC
E586550-5g
Epifluorohydrin
503-09-3
5g
$471.00 2023-05-18
TRC
E586550-10g
Epifluorohydrin
503-09-3
10g
$896.00 2023-05-18
Apollo Scientific
PC3158-1g
3-Fluoro-1,2-propenoxide
503-09-3 98%
1g
£70.00 2025-02-21
Apollo Scientific
PC3158-5g
3-Fluoro-1,2-propenoxide
503-09-3 98%
5g
£175.00 2025-02-21
Apollo Scientific
PC3158-25g
3-Fluoro-1,2-propenoxide
503-09-3 98%
25g
£596.00 2025-02-21
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
E1101-1G
epifluorohydrin
503-09-3
1g
¥1118.27 2023-11-09
Enamine
EN300-195514-1.0g
2-(fluoromethyl)oxirane
503-09-3 95%
1g
$0.0 2023-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-257415-1g
Epifluorohydrin,
503-09-3
1g
¥323.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-257415-1 g
Epifluorohydrin,
503-09-3
1g
¥323.00 2023-07-10

epifluorohydrin Related Literature

Additional information on epifluorohydrin

Comprehensive Overview of Epifluorohydrin (CAS No. 503-09-3): Properties, Applications, and Industry Trends

Epifluorohydrin (CAS No. 503-09-3), a fluorinated epoxy compound, is gaining significant attention in specialty chemical and material science sectors due to its unique reactivity and versatility. As industries increasingly prioritize high-performance materials, epifluorohydrin derivatives are being explored for advanced applications ranging from pharmaceuticals to functional polymers. This article delves into its molecular characteristics, synthetic pathways, and emerging uses while addressing common queries like "epifluorohydrin solubility" and "503-09-3 safety data."

The molecular structure of epifluorohydrin features a three-membered epoxide ring and a fluorine substituent, enabling selective ring-opening reactions. Researchers highlight its role as a bifunctional building block in synthesizing fluorinated polyethers and crosslinking agents. Recent studies (2023–2024) emphasize its utility in creating low-surface-energy coatings, a topic frequently searched in relation to "water-repellent materials" and "anti-fouling surfaces." The compound’s CAS 503-09-3 registry ensures precise identification in regulatory documentation and supply chain tracking.

In pharmaceutical applications, epifluorohydrin-based intermediates contribute to the development of fluorinated APIs (Active Pharmaceutical Ingredients). This aligns with trending searches such as "fluorine in drug design" and "bioactive fluorochemicals." The compound’s ability to enhance metabolic stability and bioavailability makes it valuable for targeted therapies, though rigorous purity standards (≥98% by HPLC) are essential, as noted in recent 503-09-3 technical specifications.

Environmental and handling considerations for epifluorohydrin are critical discussion points. While not classified as a hazardous substance under major global frameworks, proper storage conditions (e.g., inert atmosphere, moisture-free) are recommended to maintain stability. Searches like "epifluorohydrin storage guidelines" and "CAS 503-09-3 stability" reflect user concerns about long-term usability. Innovations in green fluorination methods further address sustainability questions, leveraging catalytic processes to reduce waste.

The material science sector leverages epifluorohydrin for fluoropolymer modifications, particularly in electronics and aerospace. Its incorporation into epoxy resin systems improves dielectric properties, a hot topic for queries like "high-performance insulating materials." Manufacturers increasingly reference 503-09-3 MSDS (Material Safety Data Sheet) to ensure compliance with regional chemical regulations, though specific handling protocols vary by application.

Analytical techniques for epifluorohydrin quantification, such as GC-MS and 19F NMR spectroscopy, are frequently discussed in academic forums. Recent publications (e.g., Journal of Fluorine Chemistry, 2023) detail novel detection methods, responding to search trends like "analyzing fluorinated epoxides." These advancements support quality control in industrial-scale production, where batch-to-batch consistency is paramount.

Market projections indicate growing demand for CAS 503-09-3 in Asia-Pacific regions, driven by electronics and automotive sectors. Suppliers emphasize "high-purity epifluorohydrin" as a key differentiator, catering to precision-driven applications. Comparative analyses with non-fluorinated analogs (e.g., "epifluorohydrin vs. epichlorohydrin") further guide material selection processes in R&D.

In summary, epifluorohydrin (CAS No. 503-09-3) exemplifies the intersection of fluorine chemistry and industrial innovation. Its expanding applications—from biocompatible materials to next-generation adhesives—are well-documented in peer-reviewed literature and patent filings. As interest in "sustainable fluorochemicals" rises, this compound’s role in circular economy models will likely evolve, making it a focal point for interdisciplinary research.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.